Cas no 2193064-93-4 ({2-azabicyclo2.2.1heptan-3-yl}methanol hydrochloride)

• Product Name: {2-azabicyclo2.2.1heptan-3-yl}methanol hydrochloride
• CAS No: 2193064-93-4
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 5037449
• PubChem ID: 137347461
• Update Time: 2025-05-20

{2-azabicyclo2.2.1heptan-3-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptan-3-ylmethanol hydrochloride
• {2-azabicyclo2.2.1heptan-3-yl}methanol hydrochloride

• Inchi： 1S/C7H13NO.ClH/c9-4-7-5-1-2-6(3-5)8-7;/h5-9H,1-4H2;1H
• InChI Key： JHYZAAUVMSVEQD-UHFFFAOYSA-N
• SMILES： Cl.OCC1C2CCC(C2)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Topological Polar Surface Area: 32.299

Additional information on {2-azabicyclo2.2.1heptan-3-yl}methanol hydrochloride

{2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride: A Comprehensive Overview

The compound {2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride, identified by the CAS number 2193064-93-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and diverse applications in drug design and synthesis.

Recent advancements in chemical synthesis have allowed researchers to explore the properties of {2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride in greater depth. The molecule's structure, characterized by a rigid bicyclic framework, makes it an attractive candidate for studying stereochemical effects in drug interactions. Its hydroxymethyl group adds functional versatility, enabling it to participate in various chemical reactions and biological processes.

In terms of synthesis, the preparation of {2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride involves a multi-step process that typically begins with the formation of the bicyclic amine skeleton. This is often achieved through ring-closing reactions or other cyclization techniques, followed by functionalization to introduce the hydroxymethyl group and subsequent protonation to form the hydrochloride salt.

The pharmacological significance of this compound has been explored in recent studies, particularly in the context of its potential as a chiral auxiliary or a building block for more complex molecules. Its ability to induce specific stereochemical outcomes in reactions has made it valuable in asymmetric synthesis, a field that continues to grow in importance within organic chemistry.

Moreover, {2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride has shown promise in medicinal chemistry applications, where its structural rigidity and chiral properties can be harnessed to design bioactive molecules with enhanced selectivity and efficacy. Researchers have also investigated its interactions with biological systems, shedding light on its potential as a lead compound for drug development.

In conclusion, {2-Azabicyclo[2.2.1]Heptan-3-Yl}Methanol Hydrochloride, CAS number 2193064-93-4, represents a versatile and intriguing molecule with wide-ranging applications in both academic research and industrial settings. As our understanding of its properties continues to evolve, this compound is poised to play an increasingly important role in the advancement of chemical science and therapeutic development.